Cas no 182247-45-6 ((S)-3-Benzyl-4-methoxy-4-oxobutanoic acid)
182247-45-6 structure
Product Name:(S)-3-Benzyl-4-methoxy-4-oxobutanoic acid
CAS No:182247-45-6
MF:C12H14O4
MW:222.237164020538
CID:92212
PubChem ID:7006556
Update Time:2025-09-20
(S)-3-Benzyl-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-Benzyl-4-methoxy-4-oxobutanoic acid
- (S)-(-)-3-Methoxycarbonyl-4-phenylbutyric acid
- (S)-(-)-2-Benzylsuccinic acid 1-methyl ester
- (1S,3S,5S)-2-AZABICYCLO[3.1.0]HEXANE-3-CARBOXAMIDE 2,2,2-TRIFLUOROACETATE
- (S)-2-BENZYLSUCCINIC ACID-1-METHYL ESTER
- (S)-(-)-2-Benzylsuccinic Acid 1-Methyl
- (S)-3-METHOXYCARBONYL-4-PHENYLBUTYRIC ACID
- (3S)-3-benzyl -4-methoxy-4-oxobutanoic acid
- (3R)-3-benzyl -4-methoxy-4-oxobutanoic acid
- (S)-2-Benzylsuccinic acid-1-methyl ester, 98% ee
- (S)-(-)-2-Benzylsuccinic acid 1-methyl ester, ee +%
- (S)-(-)-2-BENZYLSUCCINIC ACID 1-METHYL ESTER , EE 98%
- CS-0448840
- A812670
- DS-3126
- (3S)-3-benzyl-4-methoxy-4-oxobutanoic acid
- Butanedioic acid, 2-(phenylmethyl)-, 1-methyl ester, (2S)-
- BUNMUVFKMIOEQU-JTQLQIEISA-N
- AKOS022189956
- SCHEMBL901408
- 182247-45-6
-
- MDL： MFCD01311761
- Inchi： 1S/C12H14O4/c1-16-12(15)10(8-11(13)14)7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,13,14)/t10-/m0/s1
- InChI Key： BUNMUVFKMIOEQU-JTQLQIEISA-N
- SMILES： O(C)C([C@H](CC(=O)O)CC1C=CC=CC=1)=O
- BRN： 7638790
Computed Properties
- Exact Mass: 222.08900
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 2.2
- Topological Polar Surface Area: 66.4
Experimental Properties
- Color/Form: Colorless or yellow liquid
- Density: 1.1995 (rough estimate)
- Boiling Point: 323.41°C (rough estimate)
- Refractive Index: 1.5130 (estimate)
- PSA: 63.60000
- LogP: 1.49300
- Solubility: Unable or difficult to mix
(S)-3-Benzyl-4-methoxy-4-oxobutanoic acid Security Information
- Safety Instruction： S24/25
- Safety Term：S24/25
(S)-3-Benzyl-4-methoxy-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L18265-1g |
(S)-(-)-2-Benzylsuccinic acid 1-methyl ester, 98+%, ee 98+% |
182247-45-6 | ee 98+% | 1g |
￥6119.00 | 2023-03-15 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L18265-250mg |
(S)-(-)-2-Benzylsuccinic acid 1-methyl ester, 98+%, ee 98+% |
182247-45-6 | ee 98+% | 250mg |
￥2139.00 | 2023-03-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S842389-50mg |
(S)-3-Benzyl-4-methoxy-4-oxobutanoic acid |
182247-45-6 | 95% | 50mg |
￥283.00 | 2022-09-28 | |
| abcr | AB180485-250 mg |
(S)-(-)-2-Benzylsuccinic acid 1-methyl ester, 98%, ee 98%; . |
182247-45-6 | 98% | 250MG |
€120.00 | 2022-06-11 | |
| abcr | AB180485-1 g |
(S)-(-)-2-Benzylsuccinic acid 1-methyl ester, 98%, ee 98%; . |
182247-45-6 | 98% | 1g |
€433.00 | 2022-06-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S842389-250mg |
(S)-3-Benzyl-4-methoxy-4-oxobutanoic acid |
182247-45-6 | 95% | 250mg |
￥849.00 | 2022-09-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S14540-250mg |
(S)-3-Benzyl-4-methoxy-4-oxobutanoic acid |
182247-45-6 | 250mg |
¥2348.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S14540-50mg |
(S)-3-Benzyl-4-methoxy-4-oxobutanoic acid |
182247-45-6 | 50mg |
¥788.0 | 2021-09-04 | ||
| 1PlusChem | 1P0023Z3-100mg |
Butanedioic acid, 2-(phenylmethyl)-, 1-methyl ester, (2S)- |
182247-45-6 | 95% | 100mg |
$129.00 | 2024-06-18 | |
| 1PlusChem | 1P0023Z3-250mg |
Butanedioic acid, 2-(phenylmethyl)-, 1-methyl ester, (2S)- |
182247-45-6 | 95% | 250mg |
$205.00 | 2024-06-18 |
(S)-3-Benzyl-4-methoxy-4-oxobutanoic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
182247-45-6 ((S)-3-Benzyl-4-methoxy-4-oxobutanoic acid) Related Products
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